Cas no 1196-58-3 ((1-Ethylpropyl)benzene)

• Product Name: (1-Ethylpropyl)benzene
• CAS No: 1196-58-3
• MF: C₁₁H₁₆
• MW: 148.244743347168
• MDL: MFCD00048663
• CID: 145262
• PubChem ID: 87569572
• Update Time: 2025-05-20

(1-Ethylpropyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,(1-ethylpropyl)-
• (1-Ethylpropyl)benzene
• (1-ETHYL-PROPYL)-BENZENE
• 3-Phenylpentane
• pentan-3-ylbenzene
• CHEBI:167085
• NSC98354
• UNII-RX6MN973H3
• CS-0335049
• FT-0692256
• MFCD00048663
• RX6MN973H3
• AKOS017343211
• NSC 98354
• BAA19658
• E0305
• DTXSID70152520
• NSC-98354
• Benzene, (1-ethylpropyl)-
• (3-AMYL)BENZENE
• T71625
• 3-phenyl-pentane
• Benzene, (1-ethylpropyl)- (8CI)(9CI)
• 1196-58-3
• NS00095916
• 1-ethylpropylbenzene

• MDL： MFCD00048663
• Inchi： 1S/C11H16/c1-3-10(4-2)11-8-6-5-7-9-11/h5-10H,3-4H2,1-2H3
• InChI Key： PBWHJRFXUPLZDS-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(CC)CC

Computed Properties

• Exact Mass: 148.12500
• Monoisotopic Mass: 148.125201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 86.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0,86 g/cm3
• Melting Point: -44.72°C (estimate)
• Boiling Point: 191°C
• Flash Point: 60.6°C
• Refractive Index: 1.4870-1.4890
• PSA: 0.00000
• LogP: 3.59020
• Solubility: Not determined
• Vapor Pressure: 0.9±0.2 mmHg at 25°C

(1-Ethylpropyl)benzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：3295
• Hazard Category Code： 10
• Safety Instruction： S16
• HazardClass：3
• PackingGroup：III
• Risk Phrases：R10
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on (1-Ethylpropyl)benzene

Comprehensive Guide to (1-Ethylpropyl)benzene (CAS No. 1196-58-3): Properties, Applications, and Market Insights

(1-Ethylpropyl)benzene, with the CAS number 1196-58-3, is an organic compound belonging to the alkylbenzene family. This compound, also known as 1-ethylpropyl benzene, is characterized by its unique molecular structure, where a benzene ring is substituted with a 1-ethylpropyl group. The compound has garnered attention in various industrial and research applications due to its versatile properties.

The chemical formula of (1-Ethylpropyl)benzene is C11H16, and it typically appears as a colorless to pale yellow liquid with a mild aromatic odor. Its molecular weight is approximately 148.25 g/mol, and it exhibits a boiling point ranging between 210-215°C, making it suitable for high-temperature applications. The compound is soluble in organic solvents like ethanol and ether but has limited solubility in water.

One of the key reasons for the growing interest in (1-Ethylpropyl)benzene (CAS 1196-58-3) is its role as an intermediate in the synthesis of more complex organic compounds. Researchers and manufacturers frequently utilize it in the production of pharmaceuticals, agrochemicals, and flavor and fragrance ingredients. Its stability and reactivity under controlled conditions make it a valuable building block in organic chemistry.

In recent years, the demand for specialty chemicals like (1-Ethylpropyl)benzene has surged, driven by advancements in green chemistry and sustainable manufacturing processes. Companies are increasingly focusing on eco-friendly alternatives, and this compound’s potential in bio-based chemical production has positioned it as a topic of interest in industry reports and academic research.

Another area where CAS 1196-58-3 finds application is in the polymer industry. It serves as a modifier or plasticizer in certain polymer formulations, enhancing flexibility and durability. Additionally, its aromatic properties make it a candidate for use in solvent formulations and coatings, where controlled evaporation rates and solubility are critical.

From a market perspective, the global supply chain for (1-Ethylpropyl)benzene is influenced by factors such as raw material availability, regulatory policies, and technological advancements. Analysts predict steady growth in its adoption, particularly in regions with strong chemical manufacturing sectors like North America, Europe, and Asia-Pacific. Companies specializing in fine chemicals are actively exploring scalable production methods to meet rising demand.

For researchers and procurement specialists, understanding the safety and handling of (1-Ethylpropyl)benzene is essential. While it is not classified as a hazardous material under standard regulations, proper storage in airtight containers away from heat and direct sunlight is recommended. Material Safety Data Sheets (MSDS) provide detailed guidelines for its safe use in laboratory and industrial settings.

In conclusion, (1-Ethylpropyl)benzene (CAS 1196-58-3) is a multifaceted compound with significant potential across multiple industries. Its applications in pharmaceutical intermediates, polymer science, and green chemistry highlight its versatility. As innovation in chemical synthesis continues, this compound is likely to play an increasingly important role in both research and commercial applications.